Cas no 2137825-80-8 (Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester)

• Product Name: Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137825-80-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5259316
• Update Time: 2025-06-08

Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO2/c1-9(2,3)14-8(13)11-4-10(5-11,6-11)7-12/h4-7,12H2,1-3H3
• InChI Key： LEOMXHJMXDXGNI-UHFFFAOYSA-N
• SMILES： C12(C(OC(C)(C)C)=O)CC(CN)(C1)C2

Additional information on Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester

Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 2137825-80-8)

Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester, identified by the chemical compound code CAS No. 2137825-80-8, represents a structurally unique and highly versatile intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of bicyclic carboxylic esters, characterized by its fused three-membered carbon ring system integrated with a tetrahedral carbon at the bridgehead position. The presence of an aminomethyl substituent at the C3 position and a tert-butyl ester group at the C1 position introduces significant reactivity and functionalization potential, making it a valuable building block for the development of complex molecular architectures.

The structural motif of bicyclo[1.1.1]pentane is inherently interesting due to its strained three-membered ring, which often serves as a scaffold for conformational constraints and steric effects that can influence biological activity. In pharmaceutical applications, such constrained systems are frequently explored for their ability to mimic natural product scaffolds or to create novel binding interactions with biological targets. The tert-butyl ester functionality not only provides a handle for further derivatization via hydrolysis or transesterification but also contributes to the overall lipophilicity of the molecule, a critical parameter in drug design.

The aminomethyl side chain at the C3 position offers an amine group that can participate in various chemical transformations, including condensation reactions with carbodiimides to form amides, or coupling with aldehydes/ketones via Schiff base formation. This reactivity makes the compound particularly useful in peptidomimetic chemistry and as a precursor for synthesizing protease inhibitors or other enzyme-targeting molecules. Furthermore, the presence of both polar (amine) and non-polar (ester) functional groups allows for tunable solubility properties, which can be advantageous in formulation development.

Recent advancements in medicinal chemistry have highlighted the utility of bicyclo[1.1.1]pentane derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that substituents at the bridgehead position can modulate binding affinity and selectivity towards biological targets such as kinases or G protein-coupled receptors (GPCRs). The strained geometry of this scaffold can impose specific conformational preferences that enhance receptor binding or allosteric modulation effects. Additionally, computational modeling has shown that bicyclo[1.1.1]pentane-based molecules can exhibit favorable pharmacokinetic profiles due to their rigid core structure reducing metabolic liability.

In synthetic methodologies, CAS No. 2137825-80-8 serves as a precursor for constructing more elaborate heterocyclic systems through cyclization reactions or ring-opening processes with nucleophiles at strategic positions. The tert-butyl ester group is particularly amenable to selective removal under mild acidic conditions, generating an active carboxylic acid that can be further functionalized via esterification or amidation pathways. This adaptability has been leveraged in multi-step synthetic routes toward bioactive molecules reported in recent literature.

The pharmaceutical industry has shown interest in exploring derivatives of this compound for their potential therapeutic applications across multiple disease areas. For example, modifications to the amine side chain have been investigated for enhancing binding interactions with bacterial enzymes involved in antibiotic resistance mechanisms or for improving solubility profiles in drug formulations targeting neglected tropical diseases. Similarly, variations in the ester moiety have been studied to optimize metabolic stability while maintaining efficacy against human disease biomarkers.

The synthesis of Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 2137825-80-8) typically involves multi-step organic transformations starting from commercially available precursors such as cyclopropanecarboxylic acid derivatives or substituted cyclohexadienes followed by functional group interconversions including protection-deprotection strategies to install both substituents with high regioselectivity and yield efficiency.

Ongoing research continues to uncover novel applications for this compound and its derivatives within drug discovery programs focused on oncology, neurology, infectious diseases, and inflammation-related disorders where structural rigidity combined with tunable polarity provides an advantageous platform for molecular design innovation.